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Compound of Interest

Compound Name: tert-Butyldimethylsilanol

Cat. No.: B101206

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tert-Butyldimethylsilanol
(TBSOH), a versatile organosilicon compound with significant applications in organic synthesis,
materials science, and pharmaceutical development. This document details its chemical and
physical properties, synthesis, and key applications, with a focus on its role as a precursor to
the widely used tert-butyldimethylsilyl (TBS) protecting group.

Chemical and Physical Properties

tert-Butyldimethylsilanol is a colorless, clear, and viscous liquid at room temperature.[1] Its
key physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 18173-64-3 [2]
Molecular Formula CeH160Si [3]
Molecular Weight 132.28 g/mol [2][3]
Appearance Colorless clear, viscous liquid [11[3]
Density 0.84 g/cm3 at 25 °C [2][4]
Melting Point 18 °C [1][5]
Boiling Point 139 °C at 739 mmHg [2][4]

Flash Point 45 °C (113 °F) - closed cup [4]

Refractive Index (n20/D)

1.424

[2]14]

Solubility

Soluble in Methanol/DMSO.

Insoluble in water.

[6]7]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of tert-

Butyldimethylsilanol.

Spectroscopy

Data

Reference

1H NMR (270 MHz, CDCls)

0 2.25 (bs, 1H, OH), 0.90 (s,
9H, C(CHs)3), 0.08 (s, 6H,
Si(CH3)2)

[8]

13C NMR (67.8 MHz, CDCIs)

0 25.7 (C(CHs)3), 18.1
(C(CHs)3), -3.5 (Si(CHs3)2)

[8]

Mass Spectrometry (EI)

Major peaks at m/z 75, 76,
132, 45, 77

[2]

Infrared (IR) Spectroscopy

Key stretches include O-H and
Si-C bonds.

[2]
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Synthesis of tert-Butyldimethylsilanol

tert-Butyldimethylsilanol is typically synthesized by the hydrolysis of tert-butyldimethylsilyl
chloride (TBSCI). While detailed industrial-scale synthesis protocols are proprietary, a general
laboratory-scale procedure is outlined below.

Experimental Protocol: Hydrolysis of tert-
Butyldimethylsilyl Chloride

Materials:

tert-Butyldimethylsilyl chloride (TBSCI)

Water

A suitable organic solvent (e.g., acetone or isopropanol)

A weak base (e.g., sodium bicarbonate) for neutralization

Universal indicator or pH meter

Procedure:

Dissolve tert-butyldimethylsilyl chloride in a mixture of an organic solvent and water.

e The hydrolysis reaction will proceed, forming tert-Butyldimethylsilanol and hydrochloric
acid (HCI). The reaction is an SN1 type reaction.[9][10]

» Monitor the reaction progress by observing the change in pH due to the formation of HCI.[9]

o Upon completion, neutralize the excess acid with a weak base, such as a saturated sodium
bicarbonate solution.

o Extract the tert-Butyldimethylsilanol with a suitable organic solvent.
» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

* Remove the solvent under reduced pressure to yield tert-Butyldimethylsilanol.
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Figure 1: General workflow for the synthesis of tert-Butyldimethylsilanol via hydrolysis of
TBSCI.

Applications in Organic Synthesis

The primary application of tert-Butyldimethylsilanol is as a precursor and by-product in
reactions involving the tert-butyldimethylsilyl (TBS) protecting group for hydroxyl functionalities.
[2][11]

Protection of Alcohols

The TBS group is a robust protecting group for alcohols, stable to a wide range of reaction
conditions, including strong bases and organometallic reagents.[1] The protection is typically
achieved using tert-butyldimethylsilyl chloride (TBSCI) and a base, often imidazole, in a solvent
like N,N-dimethylformamide (DMF).

Reagents and Materials:
e Primary alcohol (1.0 equiv)
o tert-Butyldimethylsilyl chloride (TBSCI, 1.1 equiv)

e Imidazole (2.2 equiv)
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Anhydrous N,N-dimethylformamide (DMF)
Diethyl ether

Saturated aqueous sodium bicarbonate solution
Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary alcohol (1.0 equiv)
and imidazole (2.2 equiv) in anhydrous DMF in a round-bottom flask.[1]

Add tert-butyldimethylsilyl chloride (1.1 equiv) to the solution.[1]

Stir the reaction mixture at room temperature for 2-6 hours, monitoring the progress by Thin
Layer Chromatography (TLC).[1]

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate
solution.[1]

Extract the aqueous layer with diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.[1]
Filter and concentrate the solution under reduced pressure.

Purify the crude product by flash column chromatography to obtain the TBS-protected
alcohol.
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Figure 2: Experimental workflow for the TBS protection of a primary alcohol.

Deprotection of TBS Ethers

The TBS group can be selectively removed under mild conditions, most commonly using a
fluoride ion source such as tetrabutylammonium fluoride (TBAF).

Reagents and Materials:

o TBS-protected alcohol (1.0 equiv)

o Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 1.2 equiv)
e Anhydrous tetrahydrofuran (THF)

o Diethyl ether

o Water

e Anhydrous magnesium sulfate (MgSQOa)
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Procedure:

Dissolve the TBS-protected alcohol (1.0 equiv) in anhydrous THF in a round-bottom flask.[1]
o Add the TBAF solution (1.2 equiv) dropwise to the stirred solution at room temperature.[1]
 Stir the mixture at room temperature for 1-4 hours, monitoring the reaction by TLC.[1]

e Upon completion, quench the reaction by adding water.

o Extract the mixture with diethyl ether.

e Wash the combined organic layers with water and brine.

o Dry the organic layer over anhydrous MgSOa.[1]

« Filter and concentrate the solution to yield the deprotected alcohol.
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Figure 3: Logical relationship for the deprotection of a TBS ether.

Other Applications

Beyond its central role in protecting group chemistry, tert-Butyldimethylsilanol and its
derivatives find use in several other areas:

e Synthesis of Silicone Polymers: It serves as a key intermediate in the production of various
silicone-based materials.[3][12]

o Surface Modification: It can be used to create hydrophobic surfaces on materials, enhancing
their resistance to moisture.[3][12]
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» Adhesives and Sealants: Its properties contribute to improved bonding strength and
durability in adhesives and sealants.[3][12]

o Pharmaceutical Formulations: It can be used to improve the solubility and stability of active
pharmaceutical ingredients (APIs).[12]

o Catalysis and Reagents: It is used in the preparation of a-chiral ether derivatives and as an
initiator for the polymerization of 1,2-benzenedicarboxaldehyde.[2][11] It is also employed in
the synthesis of enol silyl ethers.[2][11]

Safety and Handling

tert-Butyldimethylsilanol is a flammable liquid and vapor.[4] It is irritating to the eyes, skin,
and respiratory system.[8]

» Handling: Avoid contact with skin and eyes, and inhalation of vapor or mist. Keep away from
sources of ignition and take measures to prevent the buildup of electrostatic charge.[1]
Handle and store under an inert gas in a dry, well-ventilated place.[1]

o Storage: Keep containers tightly closed and stored in a cool place.[1] It is moisture sensitive.

[1]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[13]

In case of exposure, consult the Safety Data Sheet (SDS) and seek medical attention.[1]

Conclusion

tert-Butyldimethylsilanol is a valuable and versatile compound in the fields of chemical
synthesis and materials science. Its primary importance lies in its connection to the tert-
butyldimethylsilyl (TBS) protecting group, which is a cornerstone of modern organic synthesis.
A thorough understanding of its properties, synthesis, and reaction protocols is essential for
researchers, scientists, and professionals in drug development and related industries. This
guide provides a solid foundation of technical information to support the effective and safe use
of this important chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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